Cas no 2094663-12-2 (5-bromo-6-chloro-N-[2-(2-fluorophenyl)ethyl]pyridine-3-sulfonamide)

• Product Name: 5-bromo-6-chloro-N-[2-(2-fluorophenyl)ethyl]pyridine-3-sulfonamide
• CAS No: 2094663-12-2
• MF: C₁₃H₁₁BrClFN₂O₂S
• MW: 393.659043550491
• CID: 5840816
• PubChem ID: 121567760
• Update Time: 2025-06-08

5-bromo-6-chloro-N-[2-(2-fluorophenyl)ethyl]pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Z2234046697
• EN300-26595937
• AKOS033813506
• 5-bromo-6-chloro-N-[2-(2-fluorophenyl)ethyl]pyridine-3-sulfonamide
• 2094663-12-2

• Inchi： 1S/C13H11BrClFN2O2S/c14-11-7-10(8-17-13(11)15)21(19,20)18-6-5-9-3-1-2-4-12(9)16/h1-4,7-8,18H,5-6H2
• InChI Key： GAAXYUQAXYCBME-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(=C1)S(NCCC1C=CC=CC=1F)(=O)=O)Cl

Computed Properties

• Exact Mass: 391.93972g/mol
• Monoisotopic Mass: 391.93972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 67.4Ų

Additional information on 5-bromo-6-chloro-N-[2-(2-fluorophenyl)ethyl]pyridine-3-sulfonamide

Introduction to 5-bromo-6-chloro-N-[2-(2-fluorophenyl)ethyl]pyridine-3-sulfonamide (CAS No. 2094663-12-2)

5-bromo-6-chloro-N-[2-(2-fluorophenyl)ethyl]pyridine-3-sulfonamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2094663-12-2, represents a fascinating example of how structural modifications can lead to novel bioactive molecules. The presence of multiple substituents, including bromo and chloro groups, along with a fluorophenyl ethyl side chain, contributes to its unique chemical properties and potential biological activities.

The pyridine core of this molecule is a common scaffold in medicinal chemistry, known for its ability to interact with various biological targets. Specifically, the sulfonamide functional group at the 3-position of the pyridine ring enhances its solubility and reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores. The combination of these features positions this compound as a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). Pyridine-based sulfonamides have shown particular promise in this area due to their ability to disrupt critical binding interfaces. The structural motifs present in 5-bromo-6-chloro-N-[2-(2-fluorophenyl)ethyl]pyridine-3-sulfonamide, particularly the fluorophenyl ethyl side chain, are well-suited for modulating PPIs associated with various diseases, including cancer and inflammatory disorders.

One of the most compelling aspects of this compound is its potential as a tool for exploring new therapeutic avenues. The bromo and chloro substituents not only enhance its reactivity but also provide handles for further chemical modification. This flexibility allows researchers to generate a library of derivatives with tailored properties, enabling high-throughput screening for biological activity. Such an approach has been instrumental in identifying lead compounds for several drug candidates that are currently in clinical trials.

The sulfonamide moiety is particularly noteworthy for its role as a pharmacophore in numerous drugs on the market today. Its ability to form hydrogen bonds and interact with hydrophobic pockets makes it an ideal component for designing molecules that can bind tightly to biological targets. In the context of 5-bromo-6-chloro-N-[2-(2-fluorophenyl)ethyl]pyridine-3-sulfonamide, the sulfonamide group is strategically positioned to interact with key residues in protein binding sites, potentially leading to potent inhibitory effects.

Recent advances in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have demonstrated that the structural features of 5-bromo-6-chloro-N-[2-(2-fluorophenyl)ethyl]pyridine-3-sulfonamide make it an excellent candidate for binding to specific protein targets. These studies have provided valuable insights into how modifications to the molecule can improve its affinity and selectivity. For instance, computational predictions suggest that introducing additional fluorine atoms could further enhance its interaction with certain enzymes.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The bromination and chlorination reactions are particularly critical, as they introduce the key substituents that define its bioactivity. Recent improvements in synthetic methodologies have enabled more efficient production processes, reducing costs and improving scalability. These advancements are crucial for translating laboratory discoveries into viable drug candidates.

In addition to its potential as an inhibitor, 5-bromo-6-chloro-N-[2-(2-fluorophenyl)ethyl]pyridine-3-sulfonamide has shown promise as a scaffold for developing novel therapeutic agents. Its unique structural features allow it to be modified in various ways while retaining its core bioactivity. This flexibility has been exploited by researchers who are exploring new mechanisms of action for treating complex diseases. For example, derivatives of this compound have been investigated for their ability to modulate signaling pathways involved in cancer progression.

The impact of this compound on drug discovery extends beyond academic research. Pharmaceutical companies are increasingly interested in leveraging such molecules as starting points for developing new drugs. The combination of structural complexity and known bioactivity makes 5-bromo-6-chloro-N-[2-(2-fluorophenyl)ethyl]pyridine-3-sulfonamide an attractive candidate for further development. Several companies have already initiated programs aimed at optimizing this scaffold for therapeutic use.

The future prospects for this compound are bright, thanks to ongoing research efforts aimed at expanding its applications. New synthetic routes are being developed to improve accessibility, while computational methods are being refined to predict biological activity more accurately. These advancements will accelerate the process of identifying new drug candidates based on this scaffold.

In conclusion, 5-bromo-6-chloro-N-[2-(2-fluorophenyl)ethyl]pyridine-3-sulfonamide (CAS No. 2094663-12-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential bioactivities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.